(1'R,4'R,5'R,7'S)-5'-chlorospiro[1,3-dioxolane-2,2'-bicyclo[2.2.1]heptane]-7'-carboxylate
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Description
The compound (1'R,4'R,5'R,7'S)-5'-chlorospiro[1,3-dioxolane-2,2'-bicyclo[2.2.1]heptane]-7'-carboxylate features a spirocyclic architecture combining a 1,3-dioxolane ring and a bicyclo[2.2.1]heptane system. The stereochemistry (1'R,4'R,5'R,7'S) confers rigidity to the structure, while the 5'-chloro substituent and carboxylate ester group influence electronic and steric properties.
Properties
CAS No. |
64768-51-0 |
|---|---|
Molecular Formula |
C10H12ClO4- |
Molecular Weight |
231.65 g/mol |
IUPAC Name |
(1'R,4'R,5'R,7'S)-5'-chlorospiro[1,3-dioxolane-2,2'-bicyclo[2.2.1]heptane]-7'-carboxylate |
InChI |
InChI=1S/C10H13ClO4/c11-7-3-6-8(9(12)13)5(7)4-10(6)14-1-2-15-10/h5-8H,1-4H2,(H,12,13)/p-1/t5-,6+,7+,8+/m0/s1 |
InChI Key |
KLBCJXDWJFIPSO-LXGUWJNJSA-M |
Isomeric SMILES |
C1COC2(O1)C[C@H]3[C@@H](C[C@@H]2[C@@H]3C(=O)[O-])Cl |
Canonical SMILES |
C1COC2(O1)CC3C(CC2C3C(=O)[O-])Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analog: Methyl 3'-Chlorospiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylate (CAS 1881320-73-5)
Key Differences :
- Oxirane vs. Dioxolane : The oxirane (epoxide) ring in this analog replaces the 1,3-dioxolane, altering reactivity. Epoxides are more electrophilic but less stable under acidic conditions compared to dioxolanes.
- Implications: The oxirane’s higher reactivity may limit stability in biological environments, whereas the dioxolane in the target compound offers better hydrolytic resistance .
Structural Analog: (1R,4S,4'R,5'R)-Methyl 4',5'-Diphenyl-7-azaspiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dioxolane]-7-carboxylate (CAS 354142-15-7)
Key Differences :
- Heteroatom Inclusion : The azaspiro system introduces a nitrogen atom, enabling hydrogen bonding and altering electronic distribution.
- Diphenyl Substituents : These groups enhance lipophilicity (LogP = 4.15) compared to the target compound’s single chloro substituent.
Implications : The nitrogen atom may improve solubility in polar solvents, while phenyl groups increase membrane permeability but could reduce metabolic stability .
Structural Analog: (1S,2R,2'S,4R,4'R,5'R)-5'-(4-Chlorophenyl)-3-oxo-spiro[...]-2'-carboxylate (From )
Key Differences :
Structural Analog: (1R,4R,7S)-1,7-Dimethyl-7-(phenylsulfonylmethyl)spiro[...]dioxolane (From )
Key Differences :
- Sulfonyl Group : A strong electron-withdrawing group increases acidity and stabilizes the spiro structure.
Bioactive 1,3-Dioxolane Derivatives (From )
Example Compound : Dimethyl (4R-5R)-2-(2-hydroxyphenyl)-1,3-dioxolane-4,5-dicarboxylate (Compound 7)
- Bioactivity : MIC values against S. aureus (4.8–5000 µg/mL) highlight potency influenced by hydroxyl and ester groups.
- Comparison : The target compound’s chloro substituent may enhance electronegativity, improving interactions with microbial enzymes compared to hydroxylated analogs .
Data Tables
Table 1: Physicochemical Properties of Selected Analogs
Table 2: Antimicrobial Activity (MIC, µg/mL) of 1,3-Dioxolane Derivatives (From )
| Compound | S. aureus | E. coli | C. albicans |
|---|---|---|---|
| 7 | 62.5 | 125 | 250 |
| 8 | 125 | 250 | 500 |
| Reference (Amikacin) | 4.8 | 4.8 | - |
Key Findings
Chlorine Substituent : The 5'-chloro group in the target compound likely enhances bioactivity by increasing electrophilicity and stabilizing ligand-receptor interactions, as seen in nitroimidazole analogs .
Spiro Rigidity: The bicyclo[2.2.1]heptane system imposes conformational constraints, improving binding specificity compared to non-spiro analogs .
Ester vs. Carboxylic Acid : The carboxylate ester balances lipophilicity and hydrolytic stability, contrasting with more polar carboxylic acids in compounds like (1S,2S,5R)-7-oxobicyclo[3.2.0]heptane-2-carboxylic acid .
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